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Compound of Interest

Compound Name: 2,4-Dichloro-5-methoxyaniline

Cat. No.: B1301479

An In-depth Technical Guide to the Chemical Properties of 2,4-Dichloro-5-methoxyaniline

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 2,4-Dichloro-5-methoxyaniline, a key intermediate
in pharmaceutical manufacturing. The information is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Core Chemical Properties

2,4-Dichloro-5-methoxyaniline is an aromatic amine with the chemical formula C7H7CI2NO.[1]
[2][3] Its structure, featuring two chlorine atoms and a methoxy group on the aniline ring,
dictates its reactivity and utility in organic synthesis.[4] The chlorine atoms are electron-
withdrawing, affecting the basicity of the amino group, while the methoxy group is electron-
donating.[4]

Identifiers and Descriptors
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Property Value

CAS Number 98446-49-2[1][5][6][7]

IUPAC Name 2,4-dichloro-5-methoxyaniline[2][3][7]
4,6-Dichloro-m-anisidine, 5-Amino-2,4-

Synonyms dichloroanisole, Benzenamine, 2,4-dichloro-5-

methoxy-[6][7]

Molecular Formula

C7H7CI2NO[1][2][3][7]

Molecular Weight 192.04 g/mol [1][7]
InChl Key AJROJTARXSATEB-UHFFFAOYSA-N[7]
SMILES COC1=C(C=C(C(=C1)N)CICI[7]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below.

Property Value Source(s)
Pale brown to light tan solid;

Appearance may also appear as a powder [415161181
or crystalline solid.

Melting Point 47-53 °C [4151e1i8]

Boiling Point ~290.1 °C [4]16]

Density ~1.375 g/cm3 [6]

» Slightly soluble in Chloroform

Solubility [6]
and Methanol.

Purity Typically 297.5% - 98% [1][61[8]

Experimental Protocols
Synthesis of 2,4-Dichloro-5-methoxyaniline
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A general laboratory-scale synthesis protocol is derived from N-(2,4-dichloro-5-

methoxyphenyl)acetamide.[5]

Materials:

N-(2,4-dichloro-5-methoxyphenyl)acetamide (100.7 g, 0.43 mol)
Ethanol (500 g)
Water (500 g)

Concentrated Hydrochloric Acid (300 g, 3 mol)

Procedure:

Suspend N-(2,4-dichloro-5-methoxyphenyl)acetamide in a mixture of ethanol, water, and
concentrated hydrochloric acid.[5]

Stir and heat the mixture to 70 °C.[5]

Maintain the reaction at this temperature for 12 hours, during which the mixture should form
a brown solution.[5]

After the reaction is complete, evaporate approximately 200 g of ethanol under reduced
pressure.[5]

Cool the remaining mixture to room temperature while stirring and let it stand for 2 hours to
allow the product to precipitate.[5]

Collect the precipitated solid by filtration.[5]
Wash the solid with water (2 x 200 g).[5]

Dry the final product under vacuum at 35 °C to yield 2,4-dichloro-5-methoxyaniline as a
light tan solid. The expected yield is approximately 84%.[5]
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Synthesis Workflow of 2,4-Dichloro-5-methoxyaniline

Reactants & Reagents
N-(2,4-dichloro-5-
methoxyphenyl)acetamide
\ /

1. Mix and Heat
(70°C, 12h)

2. Evaporate Ethanol
(Reduced Pressure)

3. Cool & Precipitate
(Room Temp, 2h)

4. Filter

5. Wash with Water

6. Dry under Vacuum
(35°C)

Final Rroduct

2,4-Dichloro-5-methoxyaniline

Click to download full resolution via product page

Caption: Synthesis Workflow of 2,4-Dichloro-5-methoxyaniline.
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Analytical Characterization

The structure and purity of the synthesized product are typically confirmed using standard
analytical techniques.

» Nuclear Magnetic Resonance (*H NMR): The structure of the product was confirmed by *H
NMR (400 MHz, DMSO-d6) with the following spectral data: & = 3.76 (s, 3H), 5.13 (br s, 2H),
6.58 (s, 1H), 7.23 (s, 1H).[5]

e Mass Spectrometry (MS): Electron lonization (El) mass spectrometry shows a characteristic
peak at m/z (relative abundance) = 191 (100).[5]

Applications in Drug Development

2,4-Dichloro-5-methoxyaniline is a crucial starting material and key intermediate in the
synthesis of Bosutinib.[4][6][9] Bosutinib is a tyrosine kinase inhibitor used for the treatment of
chronic myelogenous leukemia (CML).[6][9] The specific arrangement of the dichloro and
methoxy functional groups on the aniline scaffold makes it an ideal precursor for constructing
the complex quinoline core of the Bosutinib molecule.[9]
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Role as an Intermediate in Bosutinib Synthesis

2,4-Dichloro-5-methoxyaniline
(Key Intermediate)

Reacts with

Other Reagents &
Chemical Transformations

Bosutinib
(Active Pharmaceutical Ingredient)

Chronic Myelogenous Leukemia (CML)
(Therapeutic Target)

Click to download full resolution via product page

Caption: Role as an Intermediate in Bosutinib Synthesis.

Safety and Handling

2,4-Dichloro-5-methoxyaniline is considered hazardous and requires careful handling in a
laboratory or industrial setting.

o General Hazards: It is harmful if swallowed, in contact with skin, or if inhaled.[10] It causes
skin irritation and serious eye irritation and may cause respiratory irritation.[10] Some
classifications indicate it may be fatal if swallowed, in contact with skin, or inhaled, may
cause cancer, and may cause damage to organs through prolonged or repeated exposure.
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[10] Respiratory protection is required when dusts are generated. Work should be
conducted in a well-ventilated area or under a chemical fume hood.[10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10]

o Spills: In case of a spill, sweep up the material and place it into a suitable container for
disposal.[10] Avoid dust formation.[10]

Users should always consult the latest Safety Data Sheet (SDS) from their supplier for
complete and up-to-date safety information.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Dichloro-5-methoxyaniline chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301479#2-4-dichloro-5-methoxyaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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